Cas no 2763780-76-1 (5,5-difluoro-N-phenylpentanamide)

• Product Name: 5,5-difluoro-N-phenylpentanamide
• CAS No: 2763780-76-1
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5559209
• PubChem ID: 165997173
• Update Time: 2025-05-25

5,5-difluoro-N-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

• EN300-37151628
• 5,5-difluoro-N-phenylpentanamide
• 2763780-76-1

• Inchi： 1S/C11H13F2NO/c12-10(13)7-4-8-11(15)14-9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,14,15)
• InChI Key： YXCNGVLIROGFOA-UHFFFAOYSA-N
• SMILES： FC(CCCC(NC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 5,5-difluoro-N-phenylpentanamide

Comprehensive Overview of 5,5-difluoro-N-phenylpentanamide (CAS No. 2763780-76-1): Properties, Applications, and Industry Insights

5,5-Difluoro-N-phenylpentanamide (CAS No. 2763780-76-1) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro groups enhances its metabolic stability and bioavailability, making it a promising candidate for drug discovery. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and biologically active compounds, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the compound has been studied for its role in modulating enzyme activity, particularly in kinase inhibition and receptor binding. Its N-phenylpentanamide backbone offers versatility in chemical modifications, enabling tailored applications in high-throughput screening and structure-activity relationship (SAR) studies. This adaptability addresses key industry challenges, such as optimizing drug efficacy while minimizing off-target effects—a hot topic in AI-driven drug design and computational chemistry.

The synthesis of 5,5-difluoro-N-phenylpentanamide typically involves multi-step reactions, including amide coupling and fluorination processes. Advanced techniques like flow chemistry and catalysis are being employed to improve yield and sustainability, reflecting the industry’s shift toward green chemistry principles. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry ensures high purity, critical for regulatory compliance in preclinical development.

From an SEO perspective, users frequently search for terms like "fluorinated amides in drug discovery", "CAS 2763780-76-1 suppliers", and "difluoro compounds applications". These queries highlight the demand for both technical data and commercial availability. Notably, the compound’s relevance extends to bioconjugation and proteolysis-targeting chimera (PROTAC) technologies, which are revolutionizing oncology and neurodegenerative disease research.

In conclusion, 5,5-difluoro-N-phenylpentanamide exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span medicinal chemistry, material science, and agricultural chemistry, making it a subject of ongoing exploration. As industries prioritize sustainable synthesis and AI-aided molecular design, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.